Cas no 104591-57-3 (2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)-)

• Product Name: 2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)-
• CAS No: 104591-57-3
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 1145367
• Update Time: 2024-07-27

2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)-

• Inchi： 1S/C13H17N3O/c1-16-8-6-10(7-9-16)14-13-15-11-4-2-3-5-12(11)17-13/h2-5,10H,6-9H2,1H3,(H,14,15)
• InChI Key： XIGPLNVINIPBFU-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N=C1NC1CCN(C)CC1

Computed Properties

• Exact Mass: 231.13731

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Melting Point: 132.1 °C
• Boiling Point: 351.1±52.0 °C(Predicted)
• PSA: 41.3
• pka: 8.69±0.10(Predicted)